Cas no 35926-76-2 (Spiro[5H-dibenzo[a,d]cycloheptene-5,1'-[1H]isoindole],2',3',10,11-tetrahydro-2'-methyl-)
35926-76-2 structure
Product Name:Spiro[5H-dibenzo[a,d]cycloheptene-5,1'-[1H]isoindole],2',3',10,11-tetrahydro-2'-methyl-
CAS No:35926-76-2
MF:C23H21N
MW:311.419545888901
CID:323232
PubChem ID:628274
Update Time:2025-04-19
Spiro[5H-dibenzo[a,d]cycloheptene-5,1'-[1H]isoindole],2',3',10,11-tetrahydro-2'-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Spiro[5H-dibenzo[a,d]cycloheptene-5,1'-[1H]isoindole],2',3',10,11-tetrahydro-2'-methyl-
- 2-methylspiro[1H-isoindole-3,11'-5,6-dihydrodibenzo[1,2-a:1',2'-e][7]annulene]
- 2',3',10,11-Tetrahydro-2'-methylspiro(5H-dibenzo(a,d)cycloheptene-5,1'-(1H)isoindole)
- 2'-methyl-2',3',10,11-tetrahydrospiro[dibenzo[a,d][7]annulene-5,1'-isoindole]
- LHTVZDOHGJLKNS-UHFFFAOYSA-N
- 2',3',10,11-Tetrahydro-2'-methylspiro[5H-dibenzo[a,d]cycloheptene-5,1'-[1H]isoindole]
- 35926-76-2
- EINECS 252-797-1
- P86K6RS7M5
- ICCB1_000147
- NS00057925
- DTXSID70189492
- Spiro[5H-dibenzo[a,d]cycloheptene-5,1'-[1H]isoindole], 2',3',10,11-tetrahydro-2'-methyl-
- SPIRO(5H-DIBENZO(A,D)CYCLOHEPTENE-5,1'-(1H)ISOINDOLE), 2',3',10,11-TETRAHYDRO-2'-METHYL-
- 2'-Methyl-2',3',10,11-tetrahydrospiro(5H-dibenzo[a,d]cycloheptene-5,1'[1H]isoindole)
- UNII-P86K6RS7M5
-
- Inchi: 1S/C23H21N/c1-24-16-19-10-4-7-13-22(19)23(24)20-11-5-2-8-17(20)14-15-18-9-3-6-12-21(18)23/h2-13H,14-16H2,1H3
- InChI Key: LHTVZDOHGJLKNS-UHFFFAOYSA-N
- SMILES: N1(C)CC2C=CC=CC=2C21C1C=CC=CC=1CCC1C=CC=CC2=1
Computed Properties
- Exact Mass: 311.16753
- Monoisotopic Mass: 311.167399674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 24
- Rotatable Bond Count: 0
- Complexity: 433
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 3.2Ų
Experimental Properties
- Density: 1.19
- Boiling Point: 394.6°C at 760 mmHg
- Flash Point: 172.2°C
- Refractive Index: 1.689
- PSA: 3.24
Spiro[5H-dibenzo[a,d]cycloheptene-5,1'-[1H]isoindole],2',3',10,11-tetrahydro-2'-methyl- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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